Cas no 39773-54-1 (Benzene, 1-(chloromethoxy)-2,3,4,5,6-pentafluoro-)

• Product Name: Benzene, 1-(chloromethoxy)-2,3,4,5,6-pentafluoro-
• CAS No: 39773-54-1
• MF: C₇H₂ClF₅O
• MW: 232.535198688507
• CID: 5262829
• Update Time: 2025-05-25

Benzene, 1-(chloromethoxy)-2,3,4,5,6-pentafluoro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(chloromethoxy)-2,3,4,5,6-pentafluoro-

• Inchi： 1S/C7H2ClF5O/c8-1-14-7-5(12)3(10)2(9)4(11)6(7)13/h1H2
• InChI Key： VULSKFUWSJBFTN-UHFFFAOYSA-N
• SMILES： C1(OCCl)=C(F)C(F)=C(F)C(F)=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on Benzene, 1-(chloromethoxy)-2,3,4,5,6-pentafluoro-

Comprehensive Overview of Benzene, 1-(chloromethoxy)-2,3,4,5,6-pentafluoro- (CAS No. 39773-54-1)

Benzene, 1-(chloromethoxy)-2,3,4,5,6-pentafluoro- (CAS No. 39773-54-1) is a fluorinated aromatic compound with significant applications in advanced chemical synthesis and material science. This compound, characterized by its unique pentafluoro substitution pattern and chloromethoxy functional group, has garnered attention for its role in pharmaceuticals, agrochemicals, and specialty polymers. Researchers and industry professionals frequently search for terms like "fluorinated benzene derivatives," "pentafluoro aromatic compounds," and "chloromethoxy benzene uses" to explore its properties and applications.

The molecular structure of Benzene, 1-(chloromethoxy)-2,3,4,5,6-pentafluoro- combines high electronegativity from fluorine atoms with the reactivity of the chloromethoxy group, making it a versatile intermediate in organic synthesis. Recent studies highlight its potential in designing high-performance materials, such as liquid crystals and flame-retardant coatings, aligning with the growing demand for sustainable and efficient industrial solutions. Keywords like "fluorinated intermediates for pharmaceuticals" and "eco-friendly chemical synthesis" reflect current market trends.

In the context of environmental and regulatory compliance, Benzene, 1-(chloromethoxy)-2,3,4,5,6-pentafluoro- is often discussed alongside "green chemistry principles" and "low-toxicity chemical alternatives." Its stability and selective reactivity make it a candidate for reducing waste in multi-step syntheses. Analytical techniques such as GC-MS and NMR spectroscopy are commonly employed to verify its purity, addressing frequent queries like "how to analyze fluorinated benzene compounds."

From a commercial perspective, the compound's niche applications in electronic materials and catalysis have driven interest in scalable production methods. Searches for "bulk suppliers of pentafluoro benzene derivatives" and "custom synthesis services" underscore its industrial relevance. Innovations in continuous flow chemistry further enhance its accessibility, meeting the needs of R&D laboratories and manufacturing sectors.

Safety and handling protocols for Benzene, 1-(chloromethoxy)-2,3,4,5,6-pentafluoro- emphasize standard laboratory practices, with no exceptional hazards reported under normal conditions. This aligns with broader industry shifts toward "safe chemical handling" and "risk mitigation strategies," frequently searched topics among professionals. Detailed technical data sheets and peer-reviewed studies remain primary resources for users seeking in-depth information.

In summary, Benzene, 1-(chloromethoxy)-2,3,4,5,6-pentafluoro- (CAS No. 39773-54-1) represents a critical building block in modern chemistry, bridging academic research and industrial innovation. Its integration into cutting-edge technologies and alignment with sustainability goals ensure its continued relevance in scientific and commercial discourse.